Cas no 794564-05-9 (2-[4-(Benzyloxy)phenyl]ethyl tetradecanoate)

• Product Name: 2-[4-(Benzyloxy)phenyl]ethyl tetradecanoate
• CAS No: 794564-05-9
• MF: C₂₉H₄₂O₃
• MW: 438.64198923111
• CID: 2802378
• PubChem ID: 66860198
• Update Time: 2025-04-21

2-[4-(Benzyloxy)phenyl]ethyl tetradecanoate Chemical and Physical Properties

Names and Identifiers

• DTXSID20735903
• 2-[4-(BENZYLOXY)PHENYL]ETHYL TETRADECANOATE
• 794564-05-9
• SCHEMBL965087
• 2-[4-(Benzyloxy)phenyl]ethyl tetradecanoate

• Inchi： 1S/C29H42O3/c1-2-3-4-5-6-7-8-9-10-11-15-18-29(30)31-24-23-26-19-21-28(22-20-26)32-25-27-16-13-12-14-17-27/h12-14,16-17,19-22H,2-11,15,18,23-25H2,1H3
• InChI Key： RTKDFAMEZFVHKZ-UHFFFAOYSA-N
• SMILES： O(CCC1C=CC(=CC=1)OCC1C=CC=CC=1)C(CCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 438.31339520Da
• Monoisotopic Mass: 438.31339520Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 19
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.8
• Topological Polar Surface Area: 35.5Ų